Cas no 937599-64-9 ((2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid)

• Product Name: (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid
• CAS No: 937599-64-9
• MF: C₁₆H₁₃ClO₃
• MW: 288.725623846054
• CID: 3159504
• PubChem ID: 19590718
• Update Time: 2025-11-01

(2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid
• AKOS000313751
• NCGC00319629-01
• (E)-3-[2-(BENZYLOXY)-5-CHLOROPHENYL]-2-PROPENOIC ACID
• (2E)-3-[2-(benzyloxy)-5-chlorophenyl]prop-2-enoic acid
• 937599-64-9
• (E)-3-(5-chloro-2-phenylmethoxyphenyl)prop-2-enoic acid
• STK350973
• AB01316401-02

• MDL： MFCD08555053
• Inchi： 1S/C16H13ClO3/c17-14-7-8-15(13(10-14)6-9-16(18)19)20-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,19)/b9-6+
• InChI Key： AVNMMFOKEMWXFN-RMKNXTFCSA-N
• SMILES： ClC1C=CC(=C(/C=C/C(=O)O)C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.0553220Da
• Monoisotopic Mass: 288.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid

Research Brief on (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid (CAS: 937599-64-9)

Recent studies on (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid (CAS: 937599-64-9) have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This compound, characterized by its unique α,β-unsaturated carboxylic acid structure, has garnered attention due to its ability to modulate specific biochemical pathways. The latest research focuses on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid via a modified Knoevenagel condensation, achieving a yield of 85% with high purity. The study emphasized the compound's role as a precursor for novel COX-2 inhibitors, showing promising selectivity in preclinical models. Additionally, molecular docking simulations revealed its potential to interact with the active site of COX-2, suggesting a mechanism for its anti-inflammatory effects.

Further investigations have explored the compound's anticancer properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid exhibited significant cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) by inducing apoptosis via the mitochondrial pathway. The study identified structural modifications that enhance potency while reducing off-target effects, paving the way for targeted therapy development.

In parallel, advancements in analytical techniques have improved the characterization of this compound. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure batch-to-batch consistency, critical for translational research. Regulatory agencies have also begun to evaluate its safety profile, with preliminary toxicology studies indicating a favorable therapeutic index.

In conclusion, (2E)-3-[2-(benzyloxy)-5-chlorophenyl]acrylic acid (CAS: 937599-64-9) represents a versatile scaffold in medicinal chemistry, with growing evidence supporting its therapeutic potential. Future research should focus on clinical translation and large-scale production to meet the demands of drug development pipelines.